Cas no 2138216-36-9 (tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate
• CAS No: 2138216-36-9
• MF: C₁₅H₃₀N₂O₆S
• MW: 366.47350358963
• CID: 5940098
• PubChem ID: 137702677
• Update Time: 2025-10-30

tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2138216-36-9
• tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate
• EN300-718034

• Inchi： 1S/C15H30N2O6S/c1-14(2,3)22-12(18)16-10-11(8-9-24(7,20)21)17-13(19)23-15(4,5)6/h11H,8-10H2,1-7H3,(H,16,18)(H,17,19)
• InChI Key： VYDGYJYHXJSOJM-UHFFFAOYSA-N
• SMILES： S(C)(CCC(CNC(=O)OC(C)(C)C)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 366.18245785g/mol
• Monoisotopic Mass: 366.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 119Ų

Additional information on tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate

Research Brief on tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate (CAS: 2138216-36-9)

The compound tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate (CAS: 2138216-36-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel peptide-based therapeutics. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and methanesulfonyl moiety, make it a versatile building block for the development of protease inhibitors and other biologically active molecules. Researchers have successfully utilized this compound in the synthesis of targeted drug candidates, particularly in the areas of oncology and infectious diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate in inhibiting specific enzymatic pathways associated with cancer cell proliferation. The compound's ability to modulate protein-protein interactions has also been explored, opening new avenues for the development of next-generation therapeutics.

Further investigations into the pharmacokinetic properties of this compound have revealed promising stability and bioavailability profiles. Advanced analytical techniques, including LC-MS and NMR spectroscopy, have been employed to characterize its metabolic pathways and degradation products. These studies are crucial for optimizing the compound's performance in preclinical and clinical settings.

Looking ahead, the potential applications of tert-butyl N-(1-{[(tert-butoxy)carbonyl]amino}-4-methanesulfonylbutan-2-yl)carbamate extend beyond its current uses. Ongoing research is exploring its utility in targeted drug delivery systems and as a scaffold for the development of multifunctional therapeutic agents. The compound's unique chemical properties position it as a valuable tool in the continued advancement of chemical biology and medicinal chemistry.